3-36-Neuropeptide Y (human)

• Molecular Formula: C175H269N53O54S
• Molecular Weight: 4011 g/mol
• InChI: InChI=1S/C175H269N53O54S/c1-15-85(7)136(166(277)220-118(73-128(179)237)157(268)212-113(67-84(5)6)160(271)224-137(86(8)16-2)167(278)225-138(91(13)231)168(279)208-105(30-22-61-194-175(188)189)145(256)206-107(50-53-127(178)236)150(261)204-103(28-20-59-192-173(184)185)146(257)210-111(139(181)250)68-92-34-42-97(232)43-35-92)223-161(272)116(71-95-40-48-100(235)49-41-95)215-156(267)117(72-96-78-190-82-196-96)216-148(259)104(29-21-60-193-174(186)187)205-153(264)112(66-83(3)4)211-142(253)88(10)198-162(273)123(81-230)222-155(266)115(70-94-38-46-99(234)47-39-94)214-154(265)114(69-93-36-44-98(233)45-37-93)213-147(258)102(27-19-58-191-172(182)183)202-140(251)87(9)197-144(255)109(56-65-283-14)207-158(269)120(76-134(246)247)218-151(262)108(52-55-132(242)243)203-141(252)89(11)199-164(275)125-32-24-62-226(125)169(280)90(12)200-152(263)119(75-133(244)245)217-149(260)106(51-54-131(240)241)201-130(239)79-195-163(274)124-31-23-63-227(124)171(282)122(74-129(180)238)221-159(270)121(77-135(248)249)219-165(276)126-33-25-64-228(126)170(281)110(26-17-18-57-176)209-143(254)101(177)80-229/h34-49,78,82-91,101-126,136-138,229-235H,15-33,50-77,79-81,176-177H2,1-14H3,(H2,178,236)(H2,179,237)(H2,180,238)(H2,181,250)(H,190,196)(H,195,274)(H,197,255)(H,198,273)(H,199,275)(H,200,263)(H,201,239)(H,202,251)(H,203,252)(H,204,261)(H,205,264)(H,206,256)(H,207,269)(H,208,279)(H,209,254)(H,210,257)(H,211,253)(H,212,268)(H,213,258)(H,214,265)(H,215,267)(H,216,259)(H,217,260)(H,218,262)(H,219,276)(H,220,277)(H,221,270)(H,222,266)(H,223,272)(H,224,271)(H,225,278)(H,240,241)(H,242,243)(H,244,245)(H,246,247)(H,248,249)(H4,182,183,191)(H4,184,185,192)(H4,186,187,193)(H4,188,189,194)/t85-,86-,87-,88-,89-,90-,91+,101-,102-,103-,104-,105-,106-,107-,108-,109-,110-,111-,112-,113-,114-,115-,116-,117-,118-,119-,120-,121-,122-,123-,124-,125-,126-,136-,137-,138-/m0/s1
• InChIKey: QQOBHTXYNMYKOL-DSXOWAILSA-N

Neuropeptide Y (3-36) (Human): Y2-Selective Endogenous Fragment

Neuropeptide Y (3-36) (human) [CAS 150138-78-6] is a 34-amino acid C-terminal fragment of the 36-residue neuropeptide Y (NPY), generated endogenously by dipeptidyl peptidase-4 (DPP4)-mediated cleavage of the N-terminal Tyr-Pro dipeptide from full-length NPY(1-36) [1]. Unlike its parent peptide, which binds non-selectively to both Y1 and Y2 receptors, NPY(3-36) functions as a highly selective Y2 receptor agonist while also retaining measurable affinity for Y5 receptors [2]. The human sequence contains a methionine residue at position 17 (in contrast to the porcine Leu17 variant), rendering it susceptible to oxidation—a critical quality attribute for procurement and experimental design [3]. NPY(3-36) accounts for approximately 35% of NPY-like immunoreactivity in brain tissue, establishing it as a physiologically relevant molecular form rather than a mere degradation product [1].

Receptor engagement Endogenous Y2-selective agonist; converts from non-selective NPY(1-36) via DPP4 cleavage

Physiological relevance Represents ~35% of brain NPY immunoreactivity; not a degradation artifact

Quality attribute Methionine-17 oxidation-sensitive; review lot-specific handling and stability

• [1] Grandt D, Schimiczek M, Rascher W, Feth F, Shively J, Lee TD, Davis MT, Reeve JR Jr, Michel MC. Neuropeptide Y 3-36 is an endogenous ligand selective for Y2 receptors. Regul Pept. 1996 Nov 14;67(1):33-7. doi: 10.1016/s0167-0115(96)00104-8. PMID: 8952003. View Source
• [2] Dumont Y, Gaudreau P, Mazzuferi M, Langlois D, Chabot JG, Fournier A, et al. BODIPY-conjugated neuropeptide Y ligands: new fluorescent tools to tag Y1, Y2, Y4 and Y5 receptor subtypes. Br J Pharmacol. 2005;146(8):1069-81. doi: 10.1038/sj.bjp.0706425. PMID: 16231000. View Source
• [3] O'Hare MMT, Tenmoku S, Aakerlund L, Hilsted L, Johnsen A, Schwartz TW. Neuropeptide Y in guinea pig, rabbit, rat and man. Identical amino acid sequence and oxidation of methionine-17. Regul Pept. 1988;20(4):293-304. doi: 10.1016/0167-0115(88)90064-X. View Source

NPY (3-36) Differentiation from Analogs

C-terminal fragments of NPY are frequently treated as interchangeable Y2 receptor ligands in the literature; however, quantitative pharmacological profiling reveals that NPY(3-36) (human) is not functionally equivalent to NPY(13-36), NPY(18-36), or even full-length NPY(1-36). The truncation point in NPY(3-36)—removal of only the N-terminal Tyr-Pro dipeptide—preserves critical structural determinants within residues 3-12 that are absent in shorter fragments, conferring a measurable Y2 binding affinity advantage (Ki = 0.41 nM vs. 1.28-2.62 nM for NPY(13-36)) [1]. Furthermore, NPY(3-36) is the physiologically relevant endogenous metabolite produced by DPP4 in vivo, accounting for ~35% of brain NPY immunoreactivity, whereas NPY(13-36) and NPY(18-36) are primarily synthetic pharmacological tools with no established endogenous counterpart [2]. Critically, in head-to-head in vivo experiments, NPY(3-36) fully reverses CRF-induced inhibition of gastric acid secretion at doses where NPY(13-36) and the Y1-selective agonist [Leu31,Pro34]-NPY are completely inactive, demonstrating that receptor binding affinity alone fails to predict functional efficacy across NPY fragments [3].

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NPY(13-36) Lower Y2 affinity (Ki ~1.28-2.62 nM) and absent central Y2 gastric efficacy may shift functional outcomes.

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NPY(1-36) Non-selective Y1/Y2 agonism; requires DPP4 conversion for angiogenic activity, confounding DPP4-inhibited models.

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NPY(18-36) / shorter fragments Lack N-terminal residues 3-12; no reported endogenous counterpart; Y2 pharmacology not equivalent.

• [1] Bertin Bioreagent / Cayman Chemical. Neuropeptide Y (3-36) (human, rat) (trifluoroacetate salt) — Product Datasheet, CAT N°: 24713. Ki = 0.41 nM in CHP234 cells; cf. NPY(13-36) Ki = 1.28-2.62 nM from Anjiechem NPY(13-36) product page. View Source
• [2] Grandt D, Schimiczek M, Rascher W, Feth F, Shively J, Lee TD, Davis MT, Reeve JR Jr, Michel MC. Neuropeptide Y 3-36 is an endogenous ligand selective for Y2 receptors. Regul Pept. 1996 Nov 14;67(1):33-7. doi: 10.1016/s0167-0115(96)00104-8. PMID: 8952003. View Source
• [3] Gué M, Junien JL, Reeve JR Jr, Rivier J, Grandt D, Taché Y. Reversal by NPY, PYY and 3-36 molecular forms of NPY and PYY of intracisternal CRF-induced inhibition of gastric acid secretion in rats. Br J Pharmacol. 1996 May;118(2):237-42. doi: 10.1111/j.1476-5381.1996.tb15392.x. PMID: 8735621. View Source

NPY (3-36) Quantitative Differentiation Evidence

Y2 vs. Y1 Receptor Selectivity

In a direct head-to-head comparison using identical experimental conditions, NPY(3-36) and NPY(1-36) were evaluated for binding to Y1-like receptors (SK-N-MC cells) and Y2-like receptors (CHP234 cells). NPY(3-36) retains high affinity for Y2 receptors comparable to NPY(1-36), but exhibits an approximately 1000-fold lower affinity for Y1 receptors, effectively converting an unselective dual Y1/Y2 ligand into a highly Y2-selective pharmacological tool [1]. Specifically, NPY(3-36) shows negligible binding to Y1 at concentrations up to 1 µM, whereas NPY(1-36) binds both subtypes with similar nanomolar affinity [2]. This selectivity shift is not observed with shorter fragments like NPY(13-36), which lose Y1 affinity but also exhibit reduced Y2 potency compared to NPY(3-36).

Y2 vs. Y1 Selectivity

Head-to-head

NPY(3-36): Ki Y2 = 0.41 nM; no Y1 binding ≤1 µM. NPY(1-36): binds both Y1/Y2 with similar nM affinity. ~1000-fold selectivity shift.

Supports Y2-exclusive signaling studies without Y1 cross-talk.

Selectivity confirmed in SK-N-MC (Y1) and CHP234 (Y2) cell lines.

Evidence Dimension	Y2 vs. Y1 receptor binding selectivity
Target Compound Data	NPY(3-36): high affinity for Y2 (CHP234 cells); no binding to Y1 (SK-N-MC cells) at concentrations up to 1 µM; Ki (Y2) = 0.41 nM
Comparator Or Baseline	NPY(1-36): similar high affinity for both Y1 (SK-N-MC cells) and Y2 (CHP234 cells); non-selective dual Y1/Y2 ligand
Quantified Difference	NPY(3-36) exhibits ~1000-fold lower affinity for Y1 vs. NPY(1-36); complete Y1-to-Y2 selectivity conversion upon N-terminal dipeptide cleavage
Conditions	Competitive radioligand binding assays in SK-N-MC (Y1-like) and CHP234 (Y2-like) human cell lines; NPY(3-36) tested up to 1 µM at Y1 without detectable binding

Why This Matters

For experimental designs requiring unambiguous attribution of biological effects to Y2 receptor activation without confounding Y1 signaling, NPY(3-36) provides the highest documented Y2-over-Y1 selectivity window among endogenous NPY fragments.

• [1] Grandt D, Schimiczek M, Rascher W, Feth F, Shively J, Lee TD, Davis MT, Reeve JR Jr, Michel MC. Neuropeptide Y 3-36 is an endogenous ligand selective for Y2 receptors. Regul Pept. 1996 Nov 14;67(1):33-7. doi: 10.1016/s0167-0115(96)00104-8. PMID: 8952003. View Source
• [2] Bertin Bioreagent / Cayman Chemical. Neuropeptide Y (3-36) (human, rat) (trifluoroacetate salt) — Product Datasheet, CAT N°: 24713. Reports Ki = 0.41 nM at Y2 (CHP234) and no Y1 binding ≤1 µM. View Source

Y2 Binding Affinity Advantage over NPY(13-36)

Cross-study comparison of Y2 receptor binding affinities reveals that NPY(3-36) (human/rat) binds the Y2 receptor with a Ki of 0.41 nM in CHP234 cells [1], representing an approximately 3- to 6-fold higher affinity than NPY(13-36), which displays Ki values of 1.28 nM at rat recombinant Y2 receptors in CHO cells and 2.62 nM in rat jejunal crypt cell membranes [2]. The N-terminal extension present in NPY(3-36) (residues 3-12) appears to contribute additional receptor contact points not available to the shorter NPY(13-36) fragment. Additionally, NPY(3-36) demonstrates superior potency in displacing radioligand from the rat glucocorticoid-induced receptor (rGIR), with a rank order of NPY(3-36) > PYY(3-36) = NPY > NPY(13-36) [3].

Y2 Affinity vs NPY(13-36)

Cross-study

NPY(3-36) Ki = 0.41 nM (CHP234). NPY(13-36) Ki = 1.28 nM (CHO rY2) and 2.62 nM (jejunal crypt). ~3-6 fold higher affinity.

May reduce peptide consumption and improve signal-to-noise in Y2 assays.

Affinity values from different membrane preparations; direct comparison limited.

Evidence Dimension	Y2 receptor equilibrium dissociation constant (Ki)
Target Compound Data	NPY(3-36) Ki = 0.41 nM at Y2 receptors in CHP234 human neuroblastoma cells
Comparator Or Baseline	NPY(13-36) Ki = 1.28 nM at rat recombinant Y2 in CHO cells; Ki = 2.62 nM in rat jejunal crypt cell membranes; rGIR displacement rank: NPY(3-36) > PYY(3-36) = NPY > NPY(13-36)
Quantified Difference	NPY(3-36) exhibits approximately 3.1-fold higher affinity than NPY(13-36) at the most sensitive comparator (1.28 nM), and ~6.4-fold higher vs. the 2.62 nM value
Conditions	Radioligand binding: CHP234 cells (human), CHO cells expressing rat recombinant Y2, rat jejunal crypt cell membranes; rGIR displacement in transfected cells with [125I]-PYY(3-36)

Why This Matters

Higher Y2 binding affinity translates to lower peptide consumption per experiment, reduced cost per data point, and greater signal-to-noise in functional assays where receptor occupancy is a limiting factor.

• [1] Bertin Bioreagent / Cayman Chemical. Neuropeptide Y (3-36) (human, rat) (trifluoroacetate salt) — Product Datasheet, CAT N°: 24713. View Source
• [2] Anjiechem. Neuropeptide Y (13-36) (human, rat) (trifluoroacetate salt) — Product Background. Reports Ki = 1.28 and 2.62 nM at rat recombinant Y2 receptor in CHO cells and in rat jejunal crypt cell membranes, respectively. View Source
• [3] Sah R, Parker SL, Sheriff S, Eaton K, Balasubramaniam A, Sallee FR. Interaction of NPY compounds with the rat glucocorticoid-induced receptor (GIR) reveals similarity to the NPY-Y2 receptor. Peptides. 2007;28(2):302-9. doi: 10.1016/j.peptides.2006.11.017. PMID: 17207555. View Source

DPP4-Independent Angiogenic Activity

In a direct head-to-head comparison using an in vitro wound closure assay with human umbilical vein endothelial cells (HUVECs), both NPY(1-36) and NPY(3-36) produced a comparable ~80% increase in cell migration at 0.1 nM after 12 hours . However, the mechanistic pathways are fundamentally different: pre-treatment with DPP4 monoclonal antibodies (E19 and E26) completely abolished the pro-migratory response to NPY(1-36) but had no effect on the response to NPY(3-36) [1]. This demonstrates that NPY(1-36) requires DPP4-mediated conversion to NPY(3-36) to exert its angiogenic effects through non-Y1 receptors (Y2, Y3, and/or Y5), whereas NPY(3-36) is the direct, DPP4-independent effector molecule [1]. In experimental systems with variable or compromised DPP4 activity—including certain disease states, DPP4 inhibitor co-treatment, or specific cell types with low endogenous DPP4 expression—NPY(1-36) will produce inconsistent results, whereas NPY(3-36) remains fully active.

DPP4-Independent Migration

Head-to-head

Both NPY(3-36) and NPY(1-36) increase HUVEC migration ~80% at 0.1 nM. DPP4 blockade abolishes NPY(1-36) response; NPY(3-36) unchanged.

Enables consistent angiogenic readouts independent of DPP4 activity.

Critical for models with DPP4 inhibitors or compromised enzyme expression.

Evidence Dimension	DPP4-dependence of HUVEC migration response
Target Compound Data	NPY(3-36) at 0.1 nM increases HUVEC migration by ~80% at 12 h; effect fully preserved in the presence of DPP4 blocking mAbs (E19, E26)
Comparator Or Baseline	NPY(1-36) at 0.1 nM increases HUVEC migration by ~80% at 12 h; effect completely blocked by DPP4 mAbs (E19, E26), reducing migration below untreated control levels
Quantified Difference	NPY(3-36) retains 100% functional activity under DPP4 blockade; NPY(1-36) loses all angiogenic activity under identical conditions
Conditions	In vitro wound closure (scratch) assay in HUVEC monolayers; 12 h post-wounding; DPP4 inhibition via monoclonal antibodies E19 and E26

Why This Matters

In angiogenesis and cardiovascular research where DPP4 activity may be pharmacologically inhibited (e.g., gliptin-treated models) or pathologically altered, NPY(3-36) is the only form that guarantees reproducible Y2/Y5-mediated endothelial responses independent of enzymatic processing.

• [1] Ghersi G, Chen WT, Lee EW, Zukowska Z. Critical role of dipeptidyl peptidase IV in neuropeptide Y-mediated endothelial cell migration in response to wounding. Peptides. 2001 Mar;22(3):453-8. doi: 10.1016/S0196-9781(01)00340-0. PMID: 11287101. View Source

In Vivo Gastric Y2 Selectivity

In a head-to-head in vivo pharmacological study in urethane-anaesthetized rats, intracisternal injection of CRF (10 µg) inhibited pentagastrin-stimulated gastric acid secretion by 56%. NPY(3-36) at 0.5 µg completely blocked this CRF-induced inhibition, as did PYY(3-36) at 0.25-0.5 µg [1]. In striking contrast, neither the Y1/Y3 agonist [Leu31,Pro34]-NPY (0.5-5 µg) nor the weak Y2/Y3 agonist NPY(13-36) (0.5-5 µg) had any effect on either basal gastric acid secretion or the CRF inhibitory response, even at doses 10-fold higher than the effective NPY(3-36) dose . NPY and PYY (full-length, 0.1-0.5 µg) were also effective. The structure-activity profile clearly implicates a Y2 receptor-mediated mechanism, and the complete inactivity of NPY(13-36)—despite its measurable Y2 binding—underscores the functional superiority of NPY(3-36) for central Y2 receptor engagement in vivo.

In Vivo Gastric Y2

Head-to-head

NPY(3-36) at 0.5 µg i.c. fully reverses CRF-induced gastric acid inhibition. NPY(13-36) inactive at doses up to 5 µg (10×).

Reported functional Y2 engagement in central gastric paradigms; NPY(13-36) cannot substitute.

In vivo rat model; Y1 agonist [Leu31,Pro34]-NPY also inactive.

Evidence Dimension	Reversal of central CRF-induced inhibition of pentagastrin-stimulated gastric acid secretion in vivo
Target Compound Data	NPY(3-36) at 0.5 µg (i.c.): complete blockade of CRF inhibitory effect; equipotent with PYY(3-36) at 0.25-0.5 µg
Comparator Or Baseline	NPY(13-36) at 0.5-5 µg (i.c.): no effect on either basal acid secretion or CRF-induced inhibition; [Leu31,Pro34]-NPY at 0.5-5 µg (i.c.): no effect
Quantified Difference	NPY(3-36) fully active at 0.5 µg; NPY(13-36) completely inactive at doses up to 10-fold higher (5 µg); categorical functional difference, not merely potency difference
Conditions	Urethane-anaesthetized rats; intracisternal peptide injection 10 min before CRF (10 µg i.c.); gastric acid secretion measured by flushed technique for 1 h before and 2 h after pentagastrin infusion (10 µg/kg/h i.v.)

Why This Matters

This in vivo functional dissociation—where NPY(13-36) is entirely ineffective despite documented Y2 binding—establishes that NPY(3-36) is the appropriate tool for central Y2-mediated gastric physiology studies, and that NPY(13-36) cannot substitute as a Y2 agonist in this context.

• [1] Gué M, Junien JL, Reeve JR Jr, Rivier J, Grandt D, Taché Y. Reversal by NPY, PYY and 3-36 molecular forms of NPY and PYY of intracisternal CRF-induced inhibition of gastric acid secretion in rats. Br J Pharmacol. 1996 May;118(2):237-42. doi: 10.1111/j.1476-5381.1996.tb15392.x. PMID: 8735621. View Source

Y2-Mediated Feeding Stimulation

In a controlled comparative study using an identical protocol and the same commercial peptide source, NPY, NPY(3-36), and pancreatic polypeptide (PP) were administered intracerebroventricularly (third ventricle) and 2-hour food intake was measured across a dose range of 0.1-5.0 µg/rat [1]. The dose-response analysis revealed a potency ranking of NPY(3-36) > NPY > PP at the higher dose range tested, with NPY(3-36) producing the most robust feeding enhancement [2]. Notably, when NPY(3-36) was co-administered with NPY or PP, the feeding responses were less than additive and were almost identical to those induced by NPY(3-36) alone, suggesting that NPY(3-36) fully engages the relevant receptor population(s) without synergistic contribution from other NPY family members [2]. This pattern supports the notion that Y2-preferring agonism via NPY(3-36) is sufficient to drive maximal short-term feeding responses in this paradigm.

Feeding Stimulation

Head-to-head

Potency ranking at high doses: NPY(3-36) > NPY > PP (2-h food intake, i.c.v.). Co-administration with NPY or PP does not further enhance response.

Supports Y2-preferring orexigenic pathway studies with lower doses.

Ranking based on 0.5-5.0 µg/rat range; response saturable by NPY(3-36).

Evidence Dimension	2-hour food intake enhancement following i.c.v. administration in rats
Target Compound Data	NPY(3-36) produced the highest potency for enhancing 2-h food intake among tested compounds (NPY 3-36 > NPY > PP at high doses, 0.5-5.0 µg/rat range)
Comparator Or Baseline	NPY (full-length, 1-36) and pancreatic polypeptide (PP); tested in parallel on consecutive days using identical protocol; dose range 0.1-5.0 µg/rat i.c.v.
Quantified Difference	Overall potency ranking: NPY 3-36 > NPY > PP for high doses; NPY(3-36)-induced feeding was not further enhanced by co-administration of NPY or PP (less than additive effects)
Conditions	Male rats; third ventricle (i.c.v.) administration; 2-h food intake measurement; dose-response at 0.1, 0.25, 0.5, 1.0, 2.5, 5.0 µg/rat; compounds tested in parallel on at least 2 successive days

Why This Matters

For appetite and energy homeostasis research, NPY(3-36) provides a more potent orexigenic stimulus than full-length NPY, enabling lower dosing and reduced off-target receptor engagement, which is critical for selectively interrogating Y2-mediated feeding pathways.

• [1] Flynn MC, Turrin NP, Plata-Salamán CR, Ffrench-Mullen JM. Neuropeptide Y-related compounds and feeding. Physiol Behav. 1999 Jan;65(4-5):901-5. doi: 10.1016/s0031-9384(98)00220-0. PMID: 10073499. View Source
• [2] Flynn MC, Turrin NP, Plata-Salamán CR, Ffrench-Mullen JM. Neuropeptide Y-related compounds and feeding. Physiol Behav. 1999 Jan;65(4-5):901-5. Dose-response data from 0.1-5.0 µg/rat range; NPY 3-36 > NPY > PP potency ranking confirmed. View Source

Amygdala Y2/Y5 Bidirectional Anxiety Modulation

Microinjection of NPY(3-36) into the basolateral nucleus of the amygdala (BLA) produced a bidirectional dose-response curve in the social interaction test: low doses elicited an anxiogenic effect, while higher doses (80 pmol) produced an anxiolytic effect [1]. Pharmacological dissection using selective antagonists revealed that the anxiolytic component at 80 pmol NPY(3-36) was completely blocked by pretreatment with the Y5 receptor antagonist Novartis 1 (1 nmol, an analog of CGP71683A), whereas the Y1 antagonist BIBO 3304 (200 pmol) had no effect [2]. This pattern demonstrates that NPY(3-36) recruits Y5 receptors for anxiolysis following intra-amygdalar administration, while Y2 receptors mediate the anxiogenic component at lower doses. This bidirectional, Y2/Y5-mediated behavioral pharmacology is distinct from Y1-preferring agonists such as [Leu31,Pro34]-NPY, which do not produce this biphasic anxiety profile, and from NPY(13-36), which has not been shown to engage Y5 receptors in this behavioral paradigm.

Amygdala Y2/Y5 Modulation

Class-level

Intra-BLA NPY(3-36) shows bidirectional dose-response: anxiogenic at low doses, anxiolytic at 80 pmol. Anxiolysis blocked by Y5 antagonist, not Y1.

Reported Y2/Y5 crosstalk in anxiety-related circuitry; distinct from Y1 agonists.

Behavioral pharmacology context; data to verify across labs.

Evidence Dimension	Anxiety-modulating behavioral pharmacology in the social interaction test following intra-BLA microinjection in rats
Target Compound Data	NPY(3-36): bidirectional dose-response; anxiogenic at low doses, anxiolytic at 80 pmol; anxiolytic effect blocked by Y5 antagonist Novartis 1 (1 nmol) but not by Y1 antagonist BIBO 3304 (200 pmol)
Comparator Or Baseline	Y1-selective agonists (e.g., [Leu31,Pro34]-NPY) produce a distinct anxiety profile without demonstrated bidirectional Y2/Y5-mediated effects; NPY(13-36) not shown to produce this biphasic response in the BLA
Quantified Difference	NPY(3-36) at 80 pmol produces statistically significant anxiolysis blocked selectively by Y5 antagonism; Y1 antagonism has no effect on NPY(3-36)-induced anxiolysis
Conditions	Social interaction test in rats; microinjection into basolateral nucleus of the amygdala (BLA); dose range and antagonist pretreatment studies; Y5 antagonist Novartis 1 (1 nmol), Y1 antagonist BIBO 3304 (200 pmol)

Why This Matters

For neuroscience researchers studying NPY-mediated anxiety circuits, NPY(3-36) is uniquely capable of dissecting Y2-mediated anxiogenic vs. Y5-mediated anxiolytic pathways within the amygdala, a pharmacological property not replicated by NPY(13-36) or Y1-selective agonists.

• [1] Sajdyk TJ, Schober DA, Gehlert DR. Neuropeptide Y receptor subtypes in the basolateral nucleus of the amygdala modulate anxiogenic responses in rats. Neuropharmacology. 2002;43(7):1165-72. PMID: 12504924. View Source
• [2] Sajdyk TJ, Schober DA, Gehlert DR. Neuropeptide Y receptor subtypes in the basolateral nucleus of the amygdala modulate anxiogenic responses in rats. Neuropharmacology. 2002;43(7):1165-72. Describes Y5 antagonist Novartis 1 blockade of NPY(3-36) anxiolytic effects and lack of effect of Y1 antagonist BIBO 3304. View Source

NPY (3-36) Application Scenarios

Y2-Selective Receptor Pharmacology

When experimental designs require exclusive activation of Y2 receptors without concomitant Y1 receptor engagement, NPY(3-36) (human) is the preferred ligand. Its ~1000-fold Y2-over-Y1 selectivity—documented via direct comparative binding in SK-N-MC (Y1) vs. CHP234 (Y2) cells—enables Y2-specific signaling studies (cAMP inhibition, MAPK activation, β-arrestin recruitment) without the confounding contributions from Y1-mediated calcium mobilization that would occur with full-length NPY(1-36) [1]. The availability of >95% HPLC-pure commercial preparations with verified Ki = 0.41 nM at Y2 further supports reproducible receptor pharmacology .

DPP4-Independent Angiogenesis

In angiogenesis models where DPP4 activity is pharmacologically inhibited (e.g., sitagliptin-treated animals, diabetic models on gliptin therapy) or pathologically diminished, NPY(3-36) is the only NPY molecular form that reliably induces endothelial cell migration (+80% HUVEC migration at 0.1 nM) independent of enzymatic processing. As demonstrated by Ghersi et al. (2001), DPP4 blocking antibodies completely abrogate NPY(1-36)-induced migration while leaving NPY(3-36) responses intact, making NPY(3-36) essential for unambiguous interpretation of Y2/Y5-mediated angiogenic signaling [2].

Central Y2 Gastric Physiology Studies

For in vivo studies investigating central Y2 receptor control of gastric function, NPY(3-36) is the validated agonist of choice based on its demonstrated ability to completely reverse CRF-induced inhibition of gastric acid secretion at 0.5 µg (i.c.)—a functional endpoint where NPY(13-36) is entirely inactive at doses up to 5 µg [3]. Researchers studying stress-induced gastric pathophysiology, vagal signaling, or Y2-mediated gastrointestinal effects should select NPY(3-36) over NPY(13-36) to avoid false-negative results in central administration paradigms.

Feeding Behavior & Energy Homeostasis

In appetite regulation studies where maximal short-term feeding stimulation is the experimental endpoint, NPY(3-36) outperforms both full-length NPY and pancreatic polypeptide in the 2-hour food intake paradigm (potency ranking: NPY 3-36 > NPY > PP at high doses, 0.5-5.0 µg/rat i.c.v.) [4]. The finding that NPY(3-36)-induced feeding is not further enhanced by co-administration of NPY or PP indicates that NPY(3-36) alone saturates the relevant receptor population, making it suitable for experiments testing Y2-mediated orexigenic pathways without requiring combination strategies.

Application

Selection Property

Validation Focus

Y2-selective receptor pharmacology

Reported ~1000-fold Y2-over-Y1 selectivity; clean Y2 signaling (cAMP, MAPK)

Y2 binding confirmation in target cell model; absence of Y1-mediated calcium responses

DPP4-independent angiogenesis models

Endothelial migration independent of enzymatic processing; activity preserved under DPP4 blockade

DPP4 activity assessment in model system; verify NPY(3-36) response in presence of DPP4 inhibitors

Central Y2 gastric physiology

Complete reversal of CRF-induced gastric acid inhibition at low i.c. doses; NPY(13-36) inactive

In vivo Y2 pathway engagement; dose-response in central administration paradigm

Feeding behavior & energy homeostasis

Highest orexigenic potency among tested NPY family members; saturable Y2-preferring stimulation

Reproducibility of feeding response; verify that co-administration does not enhance effect

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